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Abstract

Mobocertinib (formerly TAK-788) is a first-in-class, oral, irreversible tyrosine kinase inhibitor
(TKI) specifically designed to target epidermal growth factor receptor (EGFR) with exon 20
insertion (ex20ins) mutations in non-small cell lung cancer (NSCLC).[1][2] Following
administration, mobocertinib undergoes extensive metabolism, resulting in the formation of
several metabolites. Notably, two of these metabolites, AP32960 and AP32914, are
pharmacologically active and contribute to the overall clinical efficacy of the drug.[3] This
technical guide provides a comprehensive overview of the metabolism of mobocertinib, the
biological activity of its key metabolites, and the experimental methodologies used for their
characterization.

Metabolism of Mobocertinib

Mobocertinib is primarily metabolized in the liver by cytochrome P450 (CYP) 3A4 and 3A5
enzymes.[4] The primary metabolic pathway is oxidative N-demethylation, which leads to the
formation of the two major active metabolites, AP32960 and AP32914.[3][5] The drug
undergoes extensive first-pass metabolism, with an estimated 91.7% of an oral dose being
absorbed.[4] Elimination occurs predominantly through fecal excretion of its metabolites.[4][6]
Due to its reliance on CYP3A enzymes for clearance, co-administration with strong or moderate
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CYP3A inhibitors or inducers should be avoided as they can significantly alter mobocertinib
plasma concentrations.[7]

Metabolic Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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